Cas no 62425-22-3 (Octadecanoic acid, diphenyl-, methyl ester)

• Product name: Octadecanoic acid, diphenyl-, methyl ester
• CAS No: 62425-22-3
• MF: C₃₁H₄₆O₂
• MW: 450.69574
• CID: 445252
• PubChem ID: 71386558

Octadecanoic acid, diphenyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Octadecanoic acid, diphenyl-, methyl ester
• methyl 2,2-diphenyloctadecanoate
• 62425-22-3
• DTXSID40808729

• Inchi： InChI=1S/C31H46O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-22-27-31(30(32)33-2,28-23-18-16-19-24-28)29-25-20-17-21-26-29/h16-21,23-26H,3-15,22,27H2,1-2H3
• InChI Key： MCFVJPVEXFSZBS-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCCCCCC(C1=CC=CC=C1)(C2=CC=CC=C2)C(=O)OC

Computed Properties

• Exact Mass: 450.34998
• Monoisotopic Mass: 450.349780706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 33
• Rotatable Bond Count: 19
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 11.7
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3